Cas no 1261906-67-5 (4-(3-Benzyloxyphenyl)-2-hydroxybenzoic acid)

• Product Name: 4-(3-Benzyloxyphenyl)-2-hydroxybenzoic acid
• CAS No: 1261906-67-5
• MF: C₂₀H₁₆O₄
• MW: 320.338645935059
• MDL: MFCD18322865
• CID: 2762614
• PubChem ID: 53228686
• Update Time: 2025-08-05

4-(3-Benzyloxyphenyl)-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-(Benzyloxy)-3-hydroxy[1,1'-biphenyl]-4-carboxylic acid
• 4-(3-BENZYLOXYPHENYL)-2-HYDROXYBENZOIC ACID
• MFCD18322865
• 4-(3-Benzyloxyphenyl)-2-hydroxybenzoic acid, 95%
• DTXSID70692219
• 1261906-67-5
• 4-(3-Benzyloxyphenyl)-2-hydroxybenzoic acid

• MDL： MFCD18322865
• Inchi： 1S/C20H16O4/c21-19-12-16(9-10-18(19)20(22)23)15-7-4-8-17(11-15)24-13-14-5-2-1-3-6-14/h1-12,21H,13H2,(H,22,23)
• InChI Key： AVVSUAHAWRMGDX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)C1C=CC(C(=O)O)=C(C=1)O

Computed Properties

• Exact Mass: 320.10485899Da
• Monoisotopic Mass: 320.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-Benzyloxyphenyl)-2-hydroxybenzoic acid

4-(3-Benzyloxyphenyl)-2-hydroxybenzoic acid: A Comprehensive Overview

4-(3-Benzyloxyphenyl)-2-hydroxybenzoic acid (CAS No. 1261906-67-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The molecular formula of 4-(3-Benzyloxyphenyl)-2-hydroxybenzoic acid is C₁₈H₁₄O₄, and its molecular weight is 302.30 g/mol. The compound features a benzyloxy group attached to a phenyl ring and a hydroxybenzoic acid moiety, which contribute to its unique chemical properties and biological activities. The presence of these functional groups allows for a wide range of interactions with biological targets, making it an interesting subject for both academic research and industrial applications.

In recent years, the study of 4-(3-Benzyloxyphenyl)-2-hydroxybenzoic acid has been enriched by several groundbreaking findings. One notable area of research is its potential as an anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. This property makes it a promising candidate for the treatment of inflammatory diseases, including arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-(3-Benzyloxyphenyl)-2-hydroxybenzoic acid has also demonstrated significant antioxidant activity. Research has indicated that the compound can scavenge free radicals and protect cells from oxidative stress. This dual functionality—anti-inflammatory and antioxidant—positions it as a potential therapeutic agent for conditions characterized by chronic inflammation and oxidative damage, such as neurodegenerative diseases and cardiovascular disorders.

The pharmacokinetic profile of 4-(3-Benzyloxyphenyl)-2-hydroxybenzoic acid has been another focus of recent studies. Preliminary data suggest that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use in drug development. Additionally, the compound's low toxicity in preclinical studies further supports its safety profile, making it an attractive candidate for further clinical investigation.

In the realm of drug discovery, 4-(3-Benzyloxyphenyl)-2-hydroxybenzoic acid has been explored as a lead compound for the development of new therapeutic agents. Its ability to modulate specific biological pathways, such as those involved in inflammation and oxidative stress, provides a strong foundation for structure-activity relationship (SAR) studies. By optimizing its chemical structure through synthetic modifications, researchers aim to enhance its potency and selectivity for targeted therapeutic applications.

The structural diversity of 4-(3-Benzyloxyphenyl)-2-hydroxybenzoic acid also opens up opportunities for the synthesis of novel derivatives with improved pharmacological properties. For instance, modifications to the benzyloxy group or the hydroxybenzoic acid moiety can lead to compounds with enhanced solubility, stability, or target specificity. These derivatives can be evaluated for their efficacy in treating various diseases, thereby expanding the therapeutic potential of this class of compounds.

In conclusion, 4-(3-Benzyloxyphenyl)-2-hydroxybenzoic acid (CAS No. 1261906-67-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and antioxidant properties, coupled with its favorable pharmacokinetic profile and low toxicity, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, highlighting its importance in the field of drug discovery.